![molecular formula C8H10F2N2 B2383491 3-(difluoromethyl)-4,5,6,7-tetrahydro-1H-indazole CAS No. 938022-22-1](/img/structure/B2383491.png)
3-(difluoromethyl)-4,5,6,7-tetrahydro-1H-indazole
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Overview
Description
“3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid” is a chemical compound used commercially as an intermediate to seven fungicides . It consists of a pyrazole ring with difluoromethyl, methyl, and carboxylic acid groups attached in specific positions .
Synthesis Analysis
The first reported synthesis of the pyrazole acid was in 1993, by chemists at Monsanto . The ethyl ester of difluoroacetoacetic acid is treated with triethyl orthoformate in the presence of acetic anhydride . Then it reacts with methyl hydrazine, which forms mainly the required pyrazole ring . This ester is then hydrolyzed with sodium hydroxide to give the pyrazole acid .Molecular Structure Analysis
The structure of the pyrazole-4-carboxamide, 7a was determined by X-ray diffraction . The structures were characterized by the aid of 1 H NMR and HRMS analysis .Chemical Reactions Analysis
Difluoromethylation processes based on X–CF 2 H bond formation where X is C (sp), C (sp 2 ), C (sp 3 ), O, N or S, have been studied . The last decade has witnessed an upsurge of metal-based methods that can transfer CF 2 H to C (sp 2) sites both in stoichiometric and catalytic mode .Scientific Research Applications
Supramolecular Structure and Magnetic Resonance Studies
- Structure Analysis and Supramolecular Interactions : The structures of NH-indazoles, including 3-(difluoromethyl)-4,5,6,7-tetrahydro-1H-indazole, were determined by X-ray crystallography and studied using multinuclear magnetic resonance spectroscopy. These indazoles exhibit unique supramolecular structures and interactions, particularly in their crystalline forms (Teichert et al., 2007).
Synthesis and Antioxidant Properties
- Microwave-Assisted Synthesis and Antioxidant Activity : A study on the microwave-assisted synthesis of tetrahydroindazole derivatives, including compounds similar to this compound, revealed improved yields and shorter reaction times. Some of these derivatives showed moderate antioxidant activity, as demonstrated in DPPH and ABTS assays (Polo et al., 2016).
Metal Complex Formation and Antimicrobial Activity
- Formation of Metal Complexes and Biological Properties : Indazole derivatives, including structures akin to this compound, have been studied for their ability to form complexes with various metals. These complexes demonstrated diverse structural perspectives and were explored for their antimicrobial and antioxidant properties, as well as enzyme inhibition activities (Khan et al., 2017).
Organic Light-Emitting Diodes (OLEDs) Applications
- Use in Organic Light-Emitting Diodes : Iridium(III) complexes with derivatives of phenylpyrazole, which include structures similar to this compound, have been synthesized for use in organic light-emitting diodes (OLEDs). These complexes displayed tunable emission colors and high photoluminescence quantum yields, suggesting their potential in OLED applications (Niu et al., 2018).
Synthesis and Application in Medicinal Chemistry
- Synthesis and Biological Activity Studies : Research on the synthesis of 1-aryl and 2-aryl tetrahydroindazole carboxylic acids, including structures related to this compound, has shown their potential in medicinal chemistry. These compounds have been investigated for anti-inflammatory activities, with some demonstrating significant efficacy (Nagakura et al., 1979).
Mechanism of Action
Target of Action
Compounds with a similar difluoromethyl group have been known to target enzymes such as succinate dehydrogenase . Succinate dehydrogenase plays a crucial role in the tricarboxylic acid cycle, providing energy for the growth of cells .
Mode of Action
Similar compounds inhibit succinate dehydrogenase, a key enzyme in the mitochondrial respiratory chain . This inhibition results in the disruption of spore germination, germ tube growth, and mycelial growth within the target species .
Biochemical Pathways
The inhibition of succinate dehydrogenase can disrupt the tricarboxylic acid cycle, affecting energy production within the cell . This disruption can lead to the death of the cell, thereby exerting a fungicidal effect .
Pharmacokinetics
The difluoromethyl group has attracted significant attention in medicinal chemistry due to its unique combination of being an h-bond donor and also lipophilic . This combination can provide advantages to pharmacokinetics and potency .
Result of Action
Similar compounds that inhibit succinate dehydrogenase can lead to the death of the cell, thereby exerting a fungicidal effect .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other chemicals can affect the activity and stability of the compound . .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-(difluoromethyl)-4,5,6,7-tetrahydro-1H-indazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10F2N2/c9-8(10)7-5-3-1-2-4-6(5)11-12-7/h8H,1-4H2,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGUSNGSCFPPYNE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=NN2)C(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10F2N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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